Cas no 643069-17-4 (8-Bromo-2-methylisoquinolin-1(2H)-one)

• Product Name: 8-Bromo-2-methylisoquinolin-1(2H)-one
• CAS No: 643069-17-4
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD22034848
• CID: 2620948
• Update Time: 2025-06-11

8-Bromo-2-methylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2-methyl-1(2H)-isoquinolinone
• 8-broMo-2-Methylisoquinolin-1(2H)-one
• 8-Bromo-2-methylisoquinolin-1(2H)-one

• MDL： MFCD22034848
• Inchi： 1S/C10H8BrNO/c1-12-6-5-7-3-2-4-8(11)9(7)10(12)13/h2-6H,1H3
• InChI Key： NDFMRXCNPWFPDB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=CN(C)C(C=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0

Additional information on 8-Bromo-2-methylisoquinolin-1(2H)-one

Introduction to 8-Bromo-2-methylisoquinolin-1(2H)-one (CAS No. 643069-17-4) in Modern Chemical Research

8-Bromo-2-methylisoquinolin-1(2H)-one, identified by the Chemical Abstracts Service Number (CAS No.) 643069-17-4, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds that are widely recognized for their diverse biological activities and applications in medicinal chemistry. The structural features of 8-Bromo-2-methylisoquinolin-1(2H)-one, particularly the presence of a bromine substituent at the 8-position and a methyl group at the 2-position, contribute to its unique reactivity and potential utility in synthetic chemistry and drug development.

The isoquinoline scaffold is a privileged structure in medicinal chemistry, often serving as a core framework for numerous bioactive molecules. Its aromatic system, coupled with the electron-deficient nature of the nitrogen atom, makes it an excellent candidate for further functionalization and derivatization. The bromine atom in 8-Bromo-2-methylisoquinolin-1(2H)-one serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings, which are pivotal in constructing complex molecular architectures. Additionally, the methyl group at the 2-position can influence electronic properties and steric interactions, making this compound a valuable intermediate in designing novel pharmacophores.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 8-Bromo-2-methylisoquinolin-1(2H)-one has been explored as a key intermediate in synthesizing molecules with potential therapeutic applications. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The bromine substituent allows for easy modification via palladium-catalyzed reactions, enabling the creation of libraries of compounds for high-throughput screening. This adaptability has made 8-Bromo-2-methylisoquinolin-1(2H)-one a cornerstone in academic and industrial research efforts aimed at discovering new therapeutic agents.

The pharmaceutical industry has leveraged the structural versatility of 8-Bromo-2-methylisoquinolin-1(2H)-one to develop novel scaffolds with improved pharmacokinetic properties. Researchers have demonstrated its utility in generating compounds with enhanced solubility, bioavailability, and target specificity. The isoquinoline core is particularly favored for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Furthermore, the bromine atom facilitates further derivatization into more complex structures, such as quinolines and benzothiophenes, which have been implicated in various pharmacological effects.

Advances in computational chemistry have also played a crucial role in optimizing derivatives of 8-Bromo-2-methylisoquinolin-1(2H)-one. Molecular modeling studies have helped predict binding affinities and identify key interactions between these compounds and their biological targets. This computational approach has accelerated the drug discovery process by allowing researchers to design more effective molecules with fewer experimental trials. The integration of machine learning algorithms has further enhanced this process by predicting structural features that correlate with biological activity.

The synthesis of 8-Bromo-2-methylisoquinolin-1(2H)-one itself is an intriguing challenge that has been addressed through multiple synthetic pathways. Traditional methods involve cyclization reactions followed by functional group interconversion to introduce the bromine and methyl substituents. However, recent innovations have focused on greener and more efficient synthetic routes, such as catalytic hydrogenation and microwave-assisted organic synthesis (MAOS). These modern techniques not only improve yield but also reduce waste, aligning with the growing emphasis on sustainable chemistry practices.

The role of 8-Bromo-2-methylisoquinolin-1(2H)-one extends beyond pharmaceutical applications into materials science and agrochemicals. Its heterocyclic structure makes it a suitable candidate for developing organic semiconductors and luminescent materials due to its ability to form π-conjugated systems. Additionally, derivatives of this compound have shown potential as intermediates in synthesizing agrochemicals that exhibit enhanced efficacy against pests while maintaining environmental safety.

Future research directions for 8-Bromo-2-methylisoquinolin-1(2H)-one may explore its role in modulating neurological disorders. Isoquinoline derivatives have been implicated in processes related to memory formation and neuroprotection, making them attractive candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. By leveraging the structural flexibility of this compound, scientists aim to develop targeted therapies that address specific pathological mechanisms associated with these disorders.

In conclusion,8-Bromo-2-methylisoquinolin-1(2H)-one (CAS No. 643069-17-4) represents a versatile building block with far-reaching implications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for drug discovery, materials science, and agrochemical development. As research continues to uncover new applications for this compound,8-Bromo-2-methylisoquinolin-1(2H)-one is poised to remain at the forefront of chemical innovation.